Cas no 29044-06-2 (2-Methylhexane-2,5-diol)
2-Methylhexane-2,5-diol structure
Product Name:2-Methylhexane-2,5-diol
CAS No:29044-06-2
MF:C7H16O2
MW:132.200742721558
MDL:MFCD21924454
CID:2355718
PubChem ID:13172503
Update Time:2025-04-21
2-Methylhexane-2,5-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-methylhexane-2,5-diol
- DTXSID00524594
- AKOS017977706
- 29044-06-2
- KZWQVDXGMOSSNY-UHFFFAOYSA-N
- SCHEMBL755307
- DTXCID40475399
- 2-Methylhexane-2,5-diol
-
- MDL: MFCD21924454
- Inchi: 1S/C7H16O2/c1-6(8)4-5-7(2,3)9/h6,8-9H,4-5H2,1-3H3
- InChI Key: KZWQVDXGMOSSNY-UHFFFAOYSA-N
- SMILES: OC(C)(C)CCC(C)O
Computed Properties
- Exact Mass: 132.115029749Da
- Monoisotopic Mass: 132.115029749Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 79
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 40.5Ų
2-Methylhexane-2,5-diol Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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